Heat-treated wood is environmentally friendly relative to other modified woods, and if processed into glulam, it is expected to optimize not only its durability and stability in color and dimension but also the large size application of glulam. Interlayer interface is the key link where the bonding quality of glulam is chiefly determined. In this study, Mongolian Scots pine (Pinus sylvestris var. Mongolica) laminates with varying degrees of heat treatment were respectively bonded by one-component polyurethane adhesive (PU) and aqueous polymer isocyanate adhesive (API). In order to explore the effect of heat treatment on glulam interface, the shear test method was taken to systematically examine the interlaminar bonding properties. The result showed that high-temperature heat treatment reduced the hydrophilic groups in wood and decreased the surface wettability, and indicated a negative correlation between heat treatment temperature and surface wettability. Planing resulted in a flatter surface and reduced the adverse effect of brittle layer on the surface, thus improving the surface wettability. Deep heat treatment (215 °C) was not ideal for the interlaminar shear properties of glulam. Planing the laminate surface before gluing significantly improved the interlaminar shear properties. A planing thickness of 0.6 mm was able to obtain a better bonding property. PU was more suitable for gluing heat-treated laminates compared with API. Under a high humidity environment, the interlaminar shear property of heat-treated glulam was relatively stable. The interlaminar shear strength of glulam with a higher heat treatment temperature was less influenced by environmental humidity. Moderate heat treatment (180 °C) increased the crystallinity and expanded the crystallization region of wood, which was conducive to improve the shear properties of glulam short beams. Deep heat treatment made the wood fibers hard and brittle, and the shear strength of short beams decreased slightly.

Studies on chip ejection from tools provide important information for the design of tools and effective chip collection elements used in woodworking machines. Among the chip properties, chip motion and its distribution are of particular interest for the design process. Until now, chip velocities have only been measured by manual tracking over a high-speed image sequence, which allows only a small scope of inspection. Here, we present the use of high-speed imaging in combination with particle tracking velocimetry as a new method for the semi-automatic evaluation of the magnitudes and directions of chip velocities. The methodology was tested in groove milling of particleboard. It was found that state-of-the-art particle tracking algorithms are suitable for quantitative analysis of chip motion in high-speed images. Therefore, spatial and temporal analysis of the chip velocity along the tool circumference are feasible and are presented here. In addition to chip velocity, chip collisions with the tool or other chips can be observed. This research also shows that image evaluation of chip sizes and shapes is potentially possible. In summary, the presented work provides methods that can quantitatively describe chip motion after chip formation. The experiments indicate that with each tooth engagement, new chips are formed, which initially move into the chip space at a median velocity higher than the cutting speed. After collisions with the tool and interparticle collisions, the particles leave the chip space of the tool at lower speeds. The machining tests performed with different process settings showed differences in the analysis results of chip movement. In the future, the presented methodology offers the possibility of investigating the relationships between tooth and chip space geometries, as well as different materials and the chip ejection of tools. Thus, the presented methodology provides a basis for creating a more general understanding of chip motion from machining operations, which can lead to innovations and improvements in chip collection.

Veneer drying is a vital step in manufacturing veneer-based wood composites as both under- and over-dried veneers have poor performances on the sequential gluing process. Therefore, achieving a precise and consistent control over the final moisture content of dried veneers has always been the mission of wood veneer suppliers. Existing studies primarily utilized physics-based models or laboratory data to simulate the drying process and thus provide guidance for quality control. However, given more and more commercial veneer dryers are being equipped with sensors for substantial data collection, the industry has embarked on data-driven quality control, turning their data into operational intelligence. In this study, 5 months of data of an industrial veneer dryer were acquired, processed, and analyzed to derive insights on the current drying quality distribution and opportunities for improvement. Logistic regression classifiers and a random forest classifier were established to predict the quality level of individual veneer sheets, but the classification ability of all models was limited. Nonetheless, the results suggested that a more refined sorting of the initial moisture content of veneers could lessen the number of re-dries and over-dries, hence improving quality turnout. The importance of data quality assessment was also discussed.

Geopolymers usually exhibit poor tensile and flexural strengths due to their brittleness and ceramic features, which are easy to cause catastrophic failure limiting their applications. Fibers can be incorporated into geopolymers to improve flexural properties and fracture toughness. In this work, the effects of four types of fibers including bamboo, basalt, glass, and polypropylene (PP) on bulk density, apparent porosity, water absorption, and compressive and flexural strengths of geopolymers were investigated based on alkali-activated metakaolin. The compressive strength of the composites decreased with fiber content. The flexural strength increased under optimum fiber content, and the optimum content of bamboo, basalt and glass fiber was 1%, while that of PP fiber was 0.8%. Compared with pure geopolymer, the maximum improvements in flexural strength were 35.61%, 16.25%, 15.76%, and 11.41% for basalt, glass, bamboo, and PP fiber-reinforced composites, respectively. Parameters such as thermal stability, chemical composition, and amorphous phase of geopolymers were investigated. The fiber distribution and fiber-matrix interface were observed via optical and scanning electron microscopy. The results contribute to our knowledge of fiber-reinforced geopolymer composites, and offer guidance for further investigation of bamboo fiber reinforced metakaolin-based geopolymer.

Tissue products such as facial tissue and paper towels have been playing a crucial role in promoting hygiene and maintaining good health, since they are commonly available and widely used nowadays. The production of low-density tissue paper typically involves a key creping process that contains pressing and adhering the wet web onto a high-speed Yankee cylinder, followed by releasing the creped sheet with a stationary creping blade to form periodic micro-folds within the tissue structure. This paper discusses and reviews the mechanisms of tissue creping technology, as well as the factors that impact the creping process and tissue properties. These factors primarily include the dryness of the tissue web, creping rate, properties of the pulp raw material, Yankee coating, crepe doctor blade, and tissue drying machines. It is indicated that the creping process, as a multifaceted and integrated treatment for tissue production, can be significantly enhanced through the concerted efforts of the aforementioned factors to achieve greater creping efficiency. However, further endeavors are necessary to address the constraints stemming from the pilot experimental equipment and data, as well as modeling simulation, to enable a more comprehensive examination of the creping process and its mechanism. This review offers a practical overview and comprehensive understanding of the creping technology and its underlying factors for tissue production.

This research evaluates and characterizes the acoustic emission activity generated by Reticulitermes termites as recorded by piezoelectric sensors with sensitivity in the ultrasound range (greater than 20 kHz). To this end, the acoustic emission activity was recorded under controlled conditions of temperature and moisture content in three pine wood samples in which termites were artificially inoculated: only soldiers, only workers, or a colony of workers and soldiers. Different traditional parameters of the acoustic emission signals were analyzed, in both the time and frequency domains. This study proved feasible to use acoustic emission to detect the activity of this kind of termites, although it was not possible to distinguish between workers and soldiers. It is also demonstrated that, by using several sensors, one can locate the activity of the insects, a finding of great practical interest for the accurate detection of colonies in real buildings.

This article presents and discusses the available studies on utilization of waste wood (WW) resource for wood-based panel production. The cited literature indicated that the majority of WW research was from Europe and conducted mainly on recycled material from particleboard. In addition, particleboard was presented as the first option of wood-based panel product manufactured from waste wood. There was a lack of research on the recycling of plywood. Physical and chemical contaminants fluctuated strongly between low- and high-quality recycled wood mixes depending on their origins. Findings from studies also noticed that wood-based panels (e.g., particleboard) could be produced from 100% WW. However, the physical and mechanical properties of wood-based panel drop with the high proportion of WW content due to the decrease in slenderness ratio and increase in contaminants. Moreover, formaldehyde emission content of particleboard and Oriented Strand Board (OSB) manufactured from WW particles increases when the WW percentage increases. Contrary, the formaldehyde amount decreases with the increase in recycled fiber content in fiberboards. Notably, the properties and emission of recycled wood composite products could be improved by applying high-tech sorting technologies, appropriate chipping techniques, pretreatment steps and formaldehyde-free binders during waste wood handling and production process.

Entandrophragma angolense branchwood from two natural forests as residue was compared to its stemwood in terms of physical, mechanical, and microstructural properties, and their correlations, with the view to promoting residue utilization as supplementary material to augment wood supply and contribute towards reducing deforestation rate. Physical and mechanical properties were assessed in accordance with ISO 3131and BS 373, whereas IAWA Committee Protocol was used for the microstructural characteristics. Generally, branchwood exhibited significantly (p  0.1) correlation with all the microstructural characteristics, but mechanical properties had varied significant correlations with the microstructural characteristics. For both stemwood and branchwood, compression strength parallel to grain was less influenced by microstructural properties as against MOE and MOR in bending. The results show that branchwood of E. angolense could largely be used in similar applications to those of their stemwood, especially when MOE and MOR in bending, density, and compression strength parallel to grain are under consideration. However, to serve all stakeholders better, further studies on durability, shear strength parallel to grain, chemical and finishing characteristics of the branchwood may be needed. Utilization of the branchwood will increase timber supply and subsequently contribute positively towards reducing the rate of deforestation in Ghana.

To optimize steam pretreatment conditions and solve the problem of bamboo deformation more effectively under standard atmospheric pressure, the dimensional stability of bamboo units was used as the main evaluation index to compare acid, alkali, and ultrasound combined steam heat pretreatments in this paper. An optimized process of zinc chloride pretreatment, 40% initial moisture content, and 140 °C (0.1013 MPa) by orthogonal experimental analysis was proposed. Under the optimized condition, the moisture excluding efficiency (MEE) of treated bamboo could reach 31.14% and the anti-swelling efficiency (ASE) could reach more than 37.10%. Moreover, the samples were characterized via X-ray diffraction (XRD), scanning electron microscopy (SEM), Fourier transform infrared spectroscopy (FTIR), and colorimeter. The results showed that the relative crystallinity of bamboo increased by 1.82%, the hydroxyl percentage (HP) decreased by 1.99%, and the total color change (∆E*ab) increased by 21.19 − 25.09. The treated surface became rougher, and cracks appeared in some weaker areas, accelerating starch loss and removing granular attachments around the pits. This work provides an effective pretreatment for improving the dimensional stability of steamed bamboo units.

Consolidation of wood is one of the actions to be taken once wood materials are degraded by biotic or abiotic factors to keep its structural functions. While maintaining structural integrity is a priority in consolidation work, consolidant system should also be compatible and must allow the combination of additives. Besides improved performance, proper protection against thermal degradation is needed as well when consolidated wood is subjected to elevated temperatures. Mass loss calorimeter tests and thermogravimetric analyses of wood treated with Paraloid B72® copolymer and boric acid were first performed. Effects of the copolymer on boron leaching and mold resistance of the Paraloid B72®-modified specimens were also studied. Water absorption and wettability tests, FTIR and SEM evaluations were performed for characterization on the specimens after modifications with Paraloid B72®. Mass loss calorimeter tests indicated that Paraloid B72® treatments alone decreased the fire resistance of test specimens; however, incorporation of boric acid into Paraloid B72®-treated specimens enhanced the fire resistance. Thermogravimetric analyses showed significant increases in boric acid and Paraloid B72®-treated specimens when compared to Paraloid B72® treatments alone. Paraloid B72® copolymer treatments resulted in less water absorption values in the specimens; however, the copolymer did not effectively limit boron release from modified specimens. While Paraloid B72® treatments increased the hydrophobicity of the specimens, boric acid has partial effect on the wetting properties. No mold inhibition was seen in Paraloid B72® only treated specimens; however, significantly lower mold growth rates were observed in boric acid and Paraloid B72®-treated specimen by vacuum.